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Abstract
Triethylsilane ((C₂H₅)₃SiH), a cornerstone of organosilicon chemistry, has a rich history dating

back to the late 19th century. Its journey from a laboratory curiosity to an indispensable reagent

in modern organic synthesis, particularly in the pharmaceutical industry, is a testament to its

unique reactivity and versatility. This technical guide provides an in-depth exploration of the

discovery, historical development, and evolving applications of triethylsilane. It details both the

seminal and contemporary synthetic protocols, presents a comprehensive summary of its

physicochemical properties, and elucidates the mechanisms of its key reactions through

detailed diagrams. This guide is intended to serve as a comprehensive resource for

researchers, scientists, and drug development professionals who utilize or are interested in the

application of this versatile silane.

Discovery and Historical Context
The story of triethylsilane is intrinsically linked to the dawn of organosilicon chemistry. While the

first organosilicon compound, tetraethylsilane, was synthesized by Charles Friedel and James

Crafts in 1863, the discovery of triethylsilane itself is credited to the German chemist Albert
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Ladenburg in 1872.[1] Ladenburg's pioneering work involved the reduction of tetraethyl

orthosilicate (Si(OC₂H₅)₄) with a combination of sodium and diethylzinc.[1] He named the

resulting compound "silicoheptyl hydride," reflecting the analogy he drew between this new

silicon compound and a seven-carbon hydrocarbon.[1]

This discovery was a significant step in establishing the fundamental principles of organosilicon

chemistry. The early work in this field was largely focused on the synthesis and characterization

of simple organosilicon compounds, laying the groundwork for the development of more

complex molecules and materials in the 20th century.

Physicochemical Properties of Triethylsilane
Triethylsilane is a colorless, volatile liquid with a characteristic mild odor.[2] Its utility in a wide

range of chemical transformations stems from its unique physical and chemical properties,

which are summarized in the table below.

Property Value Reference(s)

Molecular Formula C₆H₁₆Si [3]

Molar Mass 116.28 g/mol [3]

Appearance Colorless liquid [3]

Boiling Point 107-108 °C [4]

Density 0.728 g/mL at 25 °C [4]

Refractive Index n20/D 1.412 [4]

Flash Point -3 °C [5]

Solubility
Soluble in organic solvents,

sparingly soluble in water.
[2]
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The synthesis of triethylsilane has evolved significantly since Ladenburg's initial discovery, with

modern methods offering higher yields, greater purity, and improved safety profiles.

Historical Synthesis: Ladenburg's Method
Ladenburg's original synthesis, while groundbreaking for its time, is now primarily of historical

interest due to the use of hazardous and difficult-to-handle reagents.

Experimental Protocol (Conceptual)

Reactants: Tetraethyl orthosilicate, sodium metal, diethylzinc.

Procedure: The reaction involves the reduction of tetraethyl orthosilicate. While the precise

stoichiometry and conditions from Ladenburg's 1872 publication are not readily available in

modern literature, the conceptual steps would involve the careful reaction of the reactants in

an inert atmosphere. The workup would have required quenching of the reactive sodium and

diethylzinc, followed by distillation to isolate the triethylsilane.

Modern Synthesis: Reduction of Chlorotriethylsilane
A common and efficient modern method for the preparation of triethylsilane involves the

reduction of chlorotriethylsilane. Various reducing agents can be employed, with lithium

aluminum hydride and sodium hydride being prominent examples.

Detailed Experimental Protocol: Synthesis from Chlorotriethylsilane using a Borohydride

Intermediate

This protocol is based on a method that utilizes sodium hydride to first prepare a borohydride

intermediate, which then reduces the chlorotriethylsilane.[6]

Step 1: Preparation of Sodium Trihydroxymethoxyborate

In a reaction flask under a nitrogen atmosphere, a suspension of sodium hydride (NaH) in

an appropriate anhydrous solvent is prepared.

The mixture is cooled to between -50 °C and 10 °C.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://en.wikipedia.org/wiki/Ionic_hydrogenation
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7724728?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Trimethyl borate (B(OCH₃)₃) is slowly added to the cooled suspension while maintaining

the temperature and stirring continuously.

The reaction is allowed to proceed with stirring for 1-5 hours to ensure the complete

formation of sodium trihydroxymethoxyborate.

Step 2: Reduction of Chlorotriethylsilane

To the solution containing the freshly prepared sodium trihydroxymethoxyborate,

chlorotriethylsilane ((C₂H₅)₃SiCl) is slowly added under a nitrogen atmosphere. The

reaction temperature should be carefully controlled to manage any exotherm.

The reaction mixture is stirred at room temperature for 1-5 hours to complete the

reduction.

The resulting mixture contains triethylsilane, sodium chloride (NaCl) as a byproduct, and

regenerated trimethyl borate.

Step 3: Purification

The reaction mixture is filtered to remove the insoluble sodium chloride.

The filtrate is then subjected to fractional distillation to separate the triethylsilane from the

solvent and other byproducts. The fraction boiling at 107-108 °C is collected as pure

triethylsilane.

Core Applications in Research and Drug
Development
Triethylsilane's significance in modern chemistry lies in its role as a versatile and mild reducing

agent.[3] Its applications are particularly widespread in organic synthesis and have a direct

impact on the development of new pharmaceuticals.

Ionic Hydrogenation
One of the most powerful applications of triethylsilane is in ionic hydrogenation reactions.[6]

This method involves the use of triethylsilane in combination with a strong acid, such as
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trifluoroacetic acid (TFA), to effect the reduction of various functional groups that can form

stable carbocation intermediates.[6][7]

The general mechanism involves the protonation of the substrate by the acid to generate a

carbocation, which is then trapped by the hydride delivered from triethylsilane.

Reactants

Intermediates

Products

R₂C=O

R₂C=O⁺H

Protonation

H⁺ (from TFA)

(C₂H₅)₃SiH

R₂C⁺-OH

Hydride Transfer

(C₂H₅)₃Si⁺

R₂CH-OH
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Caption: General mechanism of ionic hydrogenation of a ketone.

Hydrosilylation
Hydrosilylation is another key reaction involving triethylsilane, where the Si-H bond adds across

a double or triple bond.[8] This reaction is typically catalyzed by transition metal complexes,

with platinum-based catalysts like Speier's catalyst (H₂PtCl₆) being historically significant.[9][10]

The Chalk-Harrod mechanism is a widely accepted model for hydrosilylation catalyzed by

platinum complexes.[8] It involves the oxidative addition of the silane to the metal center,

followed by coordination of the alkene, insertion into the metal-hydride or metal-silyl bond, and

finally reductive elimination to yield the alkylsilane product.
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Catalytic Cycle
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Caption: Simplified Chalk-Harrod mechanism for hydrosilylation.
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Role in Drug Development and Pharmaceutical
Manufacturing
In the pharmaceutical industry, the precise and selective modification of complex molecules is

paramount. Triethylsilane's mild reducing properties make it an ideal reagent for various

transformations in the synthesis of active pharmaceutical ingredients (APIs).[1][11] Its ability to

reduce specific functional groups while leaving others intact is a significant advantage over

harsher reducing agents.[3]

Key applications in drug development include:

Selective Reductions: As a mild reducing agent, it is used for the selective reduction of

aldehydes, ketones, and other functional groups in the presence of sensitive moieties.[3]

Protecting Group Chemistry: Triethylsilane is used in conjunction with protecting groups for

alcohols, where the resulting triethylsilyl ethers offer stability under various reaction

conditions and can be selectively removed.[3]

Reductive Aminations: It is employed in reductive amination reactions to form C-N bonds, a

common transformation in the synthesis of nitrogen-containing pharmaceuticals.[12]

Conclusion
From its discovery in the nascent field of organosilicon chemistry to its current status as a

workhorse reagent in organic synthesis and drug development, triethylsilane has had a

profound impact on the chemical sciences. Its unique combination of stability, reactivity, and

selectivity has ensured its enduring relevance. As the demand for more efficient and selective

synthetic methodologies continues to grow, particularly in the pharmaceutical industry, the

applications of triethylsilane and related silanes are poised to expand even further, solidifying

its legacy as a truly indispensable tool for the modern chemist.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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